Cas no 89570-03-6 (1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-)

1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo- structure
89570-03-6 structure
Product name:1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-
CAS No:89570-03-6
MF:C3H3NOS3
MW:165.257016420364
CID:596104
PubChem ID:13272977

1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Dithiazolidin-3-one, 4-methyl-5-thioxo-
    • 4-methyl-5-sulfanylidene-1,2,4-dithiazolidin-3-one
    • SCHEMBL23643020
    • 89570-03-6
    • DTXSID90533852
    • Inchi: InChI=1S/C3H3NOS3/c1-4-2(5)7-8-3(4)6/h1H3
    • InChI Key: VHWKTYKXQLBCTQ-UHFFFAOYSA-N
    • SMILES: CN1C(=O)SSC1=S

Computed Properties

  • Exact Mass: 164.93767724g/mol
  • Monoisotopic Mass: 164.93767724g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 103Ų

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